Cas no 1361584-71-5 (3-Amino-2,2',4',6'-tetrachlorobiphenyl)

• Product Name: 3-Amino-2,2',4',6'-tetrachlorobiphenyl
• CAS No: 1361584-71-5
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4996256
• Update Time: 2025-06-08

3-Amino-2,2',4',6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,2',4',6'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-6-4-8(14)11(9(15)5-6)7-2-1-3-10(17)12(7)16/h1-5H,17H2
• InChI Key： HUYWYGNAEYKFBT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 5
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2,2',4',6'-tetrachlorobiphenyl

Introduction to 3-Amino-2,2',4',6'-tetrachlorobiphenyl (CAS No. 1361584-71-5) and Its Recent Research Applications

The compound 3-Amino-2,2',4',6'-tetrachlorobiphenyl, identified by the CAS number 1361584-71-5, is a chlorinated biphenyl derivative with significant structural and functional properties that have garnered attention in the field of chemical and biomedical research. As a member of the biphenyl family, this molecule exhibits unique aromatic and electronic characteristics, making it a valuable candidate for various applications in material science, pharmaceutical development, and environmental studies.

3-Amino-2,2',4',6'-tetrachlorobiphenyl belongs to the class of polychlorinated biphenyls (PCBs), although it is not classified as a hazardous or restricted substance under current regulatory frameworks. The presence of multiple chlorine atoms at specific positions on the biphenyl core imparts distinct reactivity and stability, which are exploited in synthetic chemistry and industrial processes. The amino group at the third position further enhances its utility as a building block for more complex molecules.

In recent years, research on chlorinated biphenyls has expanded beyond their traditional applications in electrical insulation and heat transfer fluids. The structural motifs of these compounds have been leveraged in the development of advanced materials, including liquid crystals and organic semiconductors. Specifically, 3-Amino-2,2',4',6'-tetrachlorobiphenyl has been investigated for its potential in constructing novel organic electronic devices due to its ability to form stable π-conjugated systems.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The chlorinated biphenyl scaffold is known to exhibit bioactivity across multiple biological pathways, making it a promising scaffold for drug discovery. Recent studies have demonstrated that derivatives of 3-Amino-2,2',4',6'-tetrachlorobiphenyl can interact with specific enzymes and receptors, suggesting potential applications in treating neurological disorders and inflammatory conditions. For instance, modifications at the chlorine substitution pattern have been shown to modulate binding affinity and selectivity, leading to the identification of novel pharmacophores.

The amino group in 3-Amino-2,2',4',6'-tetrachlorobiphenyl also plays a crucial role in its reactivity. It can participate in various chemical transformations, including condensation reactions with carbodiimides or aldehydes to form amides or ureas. These reactions are fundamental in synthesizing peptidomimetics and other bioactive molecules. Additionally, the compound’s ability to undergo nucleophilic aromatic substitution reactions allows for further functionalization, enabling chemists to tailor its properties for specific applications.

Environmental scientists have also shown interest in 3-Amino-2,2',4',6'-tetrachlorobiphenyl due to its persistence and potential bioaccumulation risks. While it is not classified as a hazardous substance under current regulations, its structural similarity to more notorious PCBs warrants careful handling and disposal. Research efforts have focused on developing methods to detect and degrade such compounds in environmental matrices. Advanced spectroscopic techniques and computational modeling have been employed to understand their degradation pathways and interaction with microbial communities.

The synthesis of 3-Amino-2,2',4',6'-tetrachlorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of biphenyl precursors followed by selective amination. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and minimizing waste generation. These improvements align with the growing emphasis on green chemistry principles in industrial applications.

In conclusion, 3-Amino-2,2',4',6'-tetrachlorobiphenyl (CAS No. 1361584-71-5) is a versatile compound with applications spanning material science, pharmaceuticals, and environmental science. Its unique structural features make it an attractive candidate for further research and development. As scientific understanding continues to evolve, new methodologies for utilizing this compound will emerge, reinforcing its importance in modern chemistry.